Cas no 1573547-29-1 (2-4-(4H-1,2,4-triazol-4-yl)phenylacetic acid hydrochloride)

• Product Name: 2-4-(4H-1,2,4-triazol-4-yl)phenylacetic acid hydrochloride
• CAS No: 1573547-29-1
• MF: C₁₀H₁₀ClN₃O₂
• MW: 239.658300876617
• MDL: MFCD26523106
• CID: 5245940
• PubChem ID: 71827823
• Update Time: 2026-03-08

2-4-(4H-1,2,4-triazol-4-yl)phenylacetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-(4H-1,2,4-triazol-4-yl)phenyl)acetic acid hydrochloride
• 2-4-(4H-1,2,4-triazol-4-yl)phenylacetic acid hydrochloride

• MDL： MFCD26523106
• Inchi： 1S/C10H9N3O2.ClH/c14-10(15)5-8-1-3-9(4-2-8)13-6-11-12-7-13;/h1-4,6-7H,5H2,(H,14,15);1H
• InChI Key： BGSCIFGMUYNMCJ-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC1=CC=C(N2C=NN=C2)C=C1.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-4-(4H-1,2,4-triazol-4-yl)phenylacetic acid hydrochloride

Introduction to 2-4-(4H-1,2,4-triazol-4-yl)phenylacetic acid hydrochloride (CAS No. 1573547-29-1)

2-4-(4H-1,2,4-triazol-4-yl)phenylacetic acid hydrochloride (CAS No. 1573547-29-1) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of triazole derivatives, which are known for their diverse biological activities, including antifungal, antiviral, and anti-inflammatory properties. The chemical structure of 2-4-(4H-1,2,4-triazol-4-yl)phenylacetic acid hydrochloride is characterized by a phenylacetic acid moiety linked to a 1,2,4-triazole ring, making it a promising candidate for various pharmaceutical applications.

The synthesis of 2-4-(4H-1,2,4-triazol-4-yl)phenylacetic acid hydrochloride involves a multi-step process that typically includes the formation of the triazole ring and subsequent functional group modifications. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its evaluation in preclinical and clinical studies. The hydrochloride salt form of the compound enhances its solubility and stability, making it suitable for various pharmaceutical formulations.

In terms of biological activity, 2-4-(4H-1,2,4-triazol-4-yl)phenylacetic acid hydrochloride has shown promising results in several areas. One of the key areas of research is its antifungal properties. Studies have demonstrated that this compound exhibits potent activity against a range of fungal pathogens, including Candida species and Aspergillus species. The mechanism of action is believed to involve the disruption of fungal cell wall synthesis and membrane integrity, leading to cell death.

Beyond its antifungal activity, 2-4-(4H-1,2,4-triazol-4-yl)phenylacetic acid hydrochloride has also been investigated for its potential as an anti-inflammatory agent. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in immune cells. This property makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-4-(4H-1,2,4-triazol-4-yl)phenylacetic acid hydrochloride have also been studied extensively. Preclinical data indicate that it has good oral bioavailability and a favorable pharmacokinetic profile, which supports its development as an orally administered drug. Additionally, the compound has demonstrated low toxicity in animal models, further enhancing its potential for clinical use.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-4-(4H-1,2,4-triazol-4-yl)phenylacetic acid hydrochloride in humans. Early-phase trials have shown promising results in terms of safety and tolerability. Ongoing studies are focusing on optimizing dosing regimens and assessing the compound's therapeutic potential in various disease conditions.

The future prospects for 2-4-(4H-1,2,4-triazol-4-yl)phenylacetic acid hydrochloride are promising. Its unique chemical structure and diverse biological activities make it a valuable addition to the arsenal of therapeutic agents available for treating fungal infections and inflammatory diseases. Continued research and development efforts are expected to further elucidate its mechanisms of action and expand its clinical applications.

In conclusion, 2-4-(4H-1,2,4-triazol-4-yl)phenylacetic acid hydrochloride (CAS No. 1573547-29-1) is a promising compound with significant potential in medicinal chemistry. Its antifungal and anti-inflammatory properties, coupled with favorable pharmacokinetic characteristics and low toxicity profile, position it as a strong candidate for further clinical development. As research in this area continues to advance, it is likely that this compound will play an increasingly important role in the treatment of various medical conditions.